Cas no 87764-47-4 (4-Deoxy-4-fluoro-D-mannose)

• Product Name: 4-Deoxy-4-fluoro-D-mannose
• CAS No: 87764-47-4
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• CID: 724491
• PubChem ID: 196585
• Update Time: 2025-06-08

4-Deoxy-4-fluoro-D-mannose Chemical and Physical Properties

Names and Identifiers

• D-Mannose,4-deoxy-4-fluoro-
• 4-Deoxy-4-fluoro-D-mannose
• (2S,3R,4R,5R)-4-fluoro-2,3,5,6-tetrahydroxyhexanal
• 4-Deoxy-4-fluoromannose
• D-Mannose,4-deoxy-4-fluoro
• PC7308
• 4-Fluoro-4-deoxy-D- mannose
• D-Mannose, 4-deoxy-4-fluoro-

• Inchi： 1S/C6H11FO5/c7-5(3(10)1-8)6(12)4(11)2-9/h2-6,8,10-12H,1H2/t3-,4-,5-,6-/m1/s1
• InChI Key： GCEGLMFBNPWYQO-KVTDHHQDSA-N
• SMILES： O=C[C@H]([C@H]([C@H](F)[C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 182.05900
• Monoisotopic Mass: 182.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98A^2
• XLogP3: -2.4

Experimental Properties

• Density: 1.494
• Boiling Point: 464.1°C at 760 mmHg
• Flash Point: 234.5°C
• Refractive Index: 1.505
• PSA: 97.99000
• LogP: -2.40160
• pka: 12.28±0.20(Predicted)

4-Deoxy-4-fluoro-D-mannose Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 4-Deoxy-4-fluoro-D-mannose

Recent Advances in the Study of 4-Deoxy-4-fluoro-D-mannose (CAS: 87764-47-4): A Comprehensive Research Brief

4-Deoxy-4-fluoro-D-mannose (CAS: 87764-47-4) is a fluorinated sugar derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique biochemical properties and potential therapeutic applications. Recent studies have explored its role as a metabolic inhibitor, its utility in glycobiology research, and its potential as a lead compound for drug development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current applications and future prospects.

One of the most notable advancements in the study of 4-Deoxy-4-fluoro-D-mannose is its application in probing glycosylation pathways. Researchers have utilized this compound to investigate the enzymatic mechanisms of mannose-processing enzymes, such as mannose-6-phosphate isomerase and phosphomannomutase. By acting as a competitive inhibitor, 4-Deoxy-4-fluoro-D-mannose has provided insights into the structural and functional dynamics of these enzymes, which are critical for understanding congenital disorders of glycosylation (CDGs) and other metabolic diseases.

In addition to its role in basic research, 4-Deoxy-4-fluoro-D-mannose has shown promise in therapeutic applications. Recent preclinical studies have demonstrated its efficacy in modulating immune responses by altering glycan structures on cell surfaces. This has implications for the treatment of autoimmune diseases and cancer, where aberrant glycosylation plays a key role in disease progression. Furthermore, its metabolic stability and bioavailability make it a viable candidate for further drug development.

The synthesis and characterization of 4-Deoxy-4-fluoro-D-mannose have also seen significant improvements. Novel synthetic routes employing fluorination techniques have been developed to enhance yield and purity, addressing previous challenges in large-scale production. Analytical methods, including NMR spectroscopy and mass spectrometry, have been refined to better characterize the compound and its derivatives, facilitating more accurate studies of its biological activity.

Despite these advancements, challenges remain in the clinical translation of 4-Deoxy-4-fluoro-D-mannose. Issues such as off-target effects and potential toxicity need to be thoroughly investigated in vivo. Ongoing research aims to address these concerns through structure-activity relationship (SAR) studies and the development of targeted delivery systems. Collaborative efforts between academia and industry are expected to accelerate the transition from bench to bedside.

In conclusion, 4-Deoxy-4-fluoro-D-mannose (CAS: 87764-47-4) represents a versatile tool in glycobiology and a promising therapeutic agent. Its ability to modulate glycosylation pathways and immune responses underscores its potential in treating a range of diseases. Continued research and development will be essential to fully realize its clinical potential and overcome existing limitations.